Cas no 2229650-92-2 (5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol
• CAS No: 2229650-92-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6406756
• PubChem ID: 165964391
• Update Time: 2025-05-20

5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol
• 2229650-92-2
• EN300-1797918

• Inchi： 1S/C11H15NO3/c1-7(12)3-4-8-5-9(13)11(14)10(6-8)15-2/h3-7,13-14H,12H2,1-2H3/b4-3+
• InChI Key： BBDFCTMFYYDUFL-ONEGZZNKSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)/C=C/C(C)N)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol

Research Brief on 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol (CAS: 2229650-92-2): Recent Advances and Applications

The compound 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol (CAS: 2229650-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structure, featuring a catechol moiety and an aminoalkene side chain, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting enzymes such as tyrosine kinases and monoamine oxidases, which are implicated in various diseases including cancer and neurodegenerative disorders.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol exhibits moderate antioxidant properties, likely due to its catechol structure. Furthermore, its ability to chelate metal ions has been explored for potential applications in treating metal overload disorders. Recent work published in the Journal of Medicinal Chemistry (2023) has shown that derivatives of this compound display promising activity against certain bacterial strains, suggesting potential applications in antimicrobial drug development.

The synthetic pathways for 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol have been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 study in Organic Process Research & Development detailed a novel catalytic method for its production that reduces byproduct formation while maintaining cost-effectiveness. These advances in synthesis are crucial for enabling further pharmacological evaluation and potential scale-up for clinical applications.

From a drug development perspective, the compound's pharmacokinetic properties have been investigated through computational modeling and preliminary in vivo studies. While showing good membrane permeability in Caco-2 cell models, challenges remain regarding its metabolic stability, with rapid glucuronidation observed in liver microsome assays. Current research efforts are focused on structural modifications to improve these properties while maintaining biological activity.

Looking forward, 5-(3-aminobut-1-en-1-yl)-3-methoxybenzene-1,2-diol represents an interesting scaffold for further medicinal chemistry exploration. Its combination of a redox-active catechol group and an aminoalkene side chain provides multiple points for structural diversification, making it a valuable starting point for the development of new therapeutic agents. Ongoing research is exploring its potential in areas such as neurodegenerative disease treatment, antimicrobial therapy, and as a component in targeted drug delivery systems.